Cas no 2229376-95-6 (1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine)

1-{1-[2-Chloro-6-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine is a specialized cyclopropylamine derivative featuring a chloro- and trifluoromethyl-substituted phenyl group. This compound is of interest in medicinal and agrochemical research due to its unique structural motif, which combines a rigid cyclopropyl scaffold with electron-withdrawing substituents. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substitution offers potential for further functionalization. Its amine functionality provides a handle for derivatization, making it a versatile intermediate in the synthesis of bioactive molecules. The compound’s structural rigidity may also contribute to selective binding interactions in target applications. Suitable for use in exploratory synthetic chemistry and pharmacological studies.
1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine structure
2229376-95-6 structure
Product Name:1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
CAS No:2229376-95-6
MF:C13H13ClF3N
MW:275.697232961655
CID:6030034
PubChem ID:165723677
Update Time:2025-06-10

1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
    • 1-{1-[2-chloro-6-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine
    • 2229376-95-6
    • EN300-1962265
    • Inchi: 1S/C13H13ClF3N/c14-9-3-1-2-8(13(15,16)17)10(9)11(4-5-11)12(18)6-7-12/h1-3H,4-7,18H2
    • InChI Key: NSRUULDKBSKGAJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(F)(F)F)=C1C1(CC1)C1(CC1)N

Computed Properties

  • Exact Mass: 275.0688616g/mol
  • Monoisotopic Mass: 275.0688616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine Pricemore >>

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1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine Related Literature

Additional information on 1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine

Comprehensive Overview of 1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2229376-95-6)

The compound 1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2229376-95-6) is a structurally unique molecule featuring a cyclopropyl backbone and a trifluoromethyl substituent, which has garnered significant interest in pharmaceutical and agrochemical research. Its distinct chemical architecture, characterized by the presence of a chlorophenyl group and dual cyclopropane rings, makes it a promising candidate for applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its ability to modulate biological targets with high specificity.

In recent years, the demand for trifluoromethylated compounds like 1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine has surged, driven by their enhanced metabolic stability and lipophilicity—properties critical for optimizing drug candidates. The CAS No. 2229376-95-6 is frequently cited in patents and academic papers exploring small-molecule therapeutics, especially in oncology and neurology. Its chloro-trifluoromethyl motif is also a focal point in agrochemical innovation, where it contributes to the development of next-generation pesticides with improved environmental profiles.

From a synthetic chemistry perspective, the preparation of 1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine involves advanced methodologies such as transition-metal-catalyzed cyclopropanation and selective amination. These techniques are often discussed in forums and publications addressing green chemistry and atom economy, reflecting the industry's shift toward sustainable practices. The compound's stereochemical complexity further underscores its value as a tool for studying structure-activity relationships (SAR) in medicinal chemistry.

Beyond its scientific applications, CAS No. 2229376-95-6 has become a topic of interest in AI-driven drug discovery, where machine learning models predict its interactions with biological targets. This aligns with the growing trend of integrating computational chemistry with experimental validation to accelerate R&D timelines. Additionally, its patent landscape is frequently analyzed by stakeholders seeking to identify gaps or opportunities in intellectual property portfolios.

In summary, 1-{1-2-chloro-6-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine represents a versatile chemical entity with broad relevance across multiple industries. Its combination of structural novelty, functional diversity, and application potential ensures its continued prominence in both academic and industrial research. As innovations in synthetic and computational methodologies evolve, this compound is poised to play a pivotal role in addressing unmet challenges in healthcare and agriculture.

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